Cas no 1797345-58-4 (methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride)

• Product Name: methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride
• CAS No: 1797345-58-4
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• CID: 4614748
• PubChem ID: 75454365
• Update Time: 2025-11-01

methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride

• Inchi： 1S/C7H11N3O2.ClH/c1-5-6(8)3-9-10(5)4-7(11)12-2;/h3H,4,8H2,1-2H3;1H
• InChI Key： LONNTDXZJMPYRN-UHFFFAOYSA-N
• SMILES： C(N1N=CC(N)=C1C)C(=O)OC.Cl

Additional information on methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride

Methyl 2-(4-Amino-5-Methyl-1H-Pyrazol-1-yl)acetate Hydrochloride: A Comprehensive Overview

Methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride (CAS No. 1797345-58-4) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and organic synthesis. This compound is characterized by its unique structural features and functional groups, making it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride consists of a pyrazole ring substituted with an amino group and a methyl group, linked to an acetate ester via a methylene bridge. The presence of the hydrochloride salt form enhances its solubility and stability, which are crucial properties for its application in pharmaceutical formulations.

Recent studies have highlighted the potential of methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride in various biological activities. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The pyrazole moiety is known to be a key pharmacophore in many bioactive molecules, and the substitution pattern in this compound further enhances its biological activity.

In addition to its anti-inflammatory effects, methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic route to methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride has been well-documented in the literature. One common approach involves the reaction of 4-amino-5-methylpyrazole with methyl bromoacetate, followed by treatment with hydrochloric acid to form the hydrochloride salt. This synthetic method is efficient and scalable, making it suitable for large-scale production.

The physicochemical properties of methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride have also been extensively studied. It is a white crystalline solid with a melting point of approximately 200°C (decomposition). The compound is soluble in water and common organic solvents such as methanol and ethanol, which facilitates its use in various experimental settings.

In terms of safety and toxicity, preliminary studies suggest that methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride has a favorable safety profile. However, as with any new chemical entity, further toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically include acute and chronic toxicity studies, genotoxicity assays, and reproductive toxicity tests.

The potential applications of methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride extend beyond pharmaceuticals. In the field of organic synthesis, this compound can serve as a valuable building block for the preparation of more complex molecules. Its reactivity and functional group versatility make it an attractive starting material for synthetic chemists working on the development of new materials or compounds with unique properties.

In conclusion, methyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate hydrochloride (CAS No. 1797345-58-4) is a promising compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that new uses and applications for this compound will be discovered, further expanding its significance in the scientific community.